molecular formula C6H5FN2O2 B8639150 2-Amino-6-fluoronicotinic acid

2-Amino-6-fluoronicotinic acid

Cat. No.: B8639150
M. Wt: 156.11 g/mol
InChI Key: OTBJEALSRAEIEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-6-fluoronicotinic acid is a useful research compound. Its molecular formula is C6H5FN2O2 and its molecular weight is 156.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H5FN2O2

Molecular Weight

156.11 g/mol

IUPAC Name

2-amino-6-fluoropyridine-3-carboxylic acid

InChI

InChI=1S/C6H5FN2O2/c7-4-2-1-3(6(10)11)5(8)9-4/h1-2H,(H2,8,9)(H,10,11)

InChI Key

OTBJEALSRAEIEH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC(=C1C(=O)O)N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of benzyl 2-amino-6-fluoropyridine-3-carboxylate (2.0 g, 0.008 mole) in ethanol (250 ml) containing 5 percent Palladium on charcoal was shaken in a hydrogen atmosphere (50 psi was the initial pressure) using a Paar apparatus. Hydrogen uptake ceased after 10-15 minutes. After purging the hydrogen from the system, the catalyst was removed by filtration, and the solvent evaporated to give 1.2 g (94 percent) of the desired acid. Recrystallization from water gave an analytical sample: m.p.=205-214 decompose.
Name
benzyl 2-amino-6-fluoropyridine-3-carboxylate
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
94%

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